Cas no 620621-48-9 (Methyl 2-chloro-5-iodobenzoate)

• Product Name: Methyl 2-chloro-5-iodobenzoate
• CAS No: 620621-48-9
• MF: C₈H₆ClIO₂
• MW: 296.489513874054
• MDL: MFCD07779253
• CID: 502953
• PubChem ID: 35563912
• Update Time: 2025-04-19

Methyl 2-chloro-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-5-iodobenzoate
• 2-CHLORO-5-IODOBENZOIC ACID METHYL ESTER
• Benzoic acid, 2-chloro-5-iodo-, methyl ester
• Methyl-2-chloro-5-iodobenzoate
• 2-Chloro-5-iodo-benzoic acid methyl ester
• DLSYOOCTSGXXCP-UHFFFAOYSA-N
• TD1213
• WT2231
• EBD754907
• methyl 2-chloranyl-5-iodanyl-benzoate
• AS02928
• 3-carboxymethyl-4-chloro-1-iodobenzene
• 3-carboxymethyl-4-chloro-1
• SCHEMBL1180410
• CS-0041113
• DS-6311
• DTXSID40653155
• MFCD07779253
• AKOS015888461
• VZA62148
• Methyl2-chloro-5-iodobenzoate
• 620621-48-9
• 2-Chloro-5-iodoobenzoic acid methyl ester
• methyl 2-chloro-5-iodo-benzoate
• AC-28693
• DB-032204
• SY040788

• MDL： MFCD07779253
• Inchi： 1S/C8H6ClIO2/c1-12-8(11)6-4-5(10)2-3-7(6)9/h2-4H,1H3
• InChI Key： DLSYOOCTSGXXCP-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C(=O)OC)=C1)Cl

Computed Properties

• Exact Mass: 295.91000
• Monoisotopic Mass: 295.91010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.837±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 315°C at 760 mmHg
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 26.30000
• LogP: 2.73120

Methyl 2-chloro-5-iodobenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD73198)